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(2-Bromo-6-
Compound Name: fluorophenyl)hydrazine

hydrochloride

Cat. No.: B151079
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for (2-Bromo-6-
fluorophenyl)hydrazine hydrochloride (CAS No. 1049729-31-8), a compound utilized in
organic synthesis, particularly for pharmaceuticals, dyes, and pesticides.[1] The following
sections summarize its known properties, hazards, and handling procedures to ensure safe
laboratory practices.

Chemical and Physical Properties

(2-Bromo-6-fluorophenyl)hydrazine hydrochloride is a solid at room temperature.[2] While
comprehensive physical data is limited in publicly available safety data sheets, the following
information has been compiled.
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Property

Value

Source

CAS Number

1049729-31-8

Aaron Chemicals, Key

Organics

Molecular Formula

CeH7BrCIFN:2

Aaron Chemicals, Synthonix,

Inc.

Molecular Weight

241.49 g/mol

Aaron Chemicals, Sunway

Pharm Ltd
Melting Point 176-179 °C Biosynth
Appearance Not specified -
Purity >97% Biosynth

Toxicological Information

Detailed quantitative toxicological studies for (2-Bromo-6-fluorophenyl)hydrazine

hydrochloride are not available in the reviewed safety data sheets. The primary hazards are

related to irritation and potential harm upon direct contact or inhalation.[1]

Hazard Category

Description

Precautionary Statements

Acute Oral Toxicity

May be harmful if swallowed.

Wash mouth with water if
ingested. Seek medical

attention.

Acute Dermal Toxicity

May be harmful in contact with

skin.

Wash off with soap and plenty

of water.

Acute Inhalation Toxicity

May be harmful if inhaled.

Move person into fresh air.

Skin Corrosion/Irritation

Causes skin irritation.

Wear protective gloves.

Eye Damage/Irritation

Causes serious eye irritation.

Wear eye protection.

Hazard Identification and Classification
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The compound is classified as hazardous. The following table summarizes the hazard
statements and pictograms as found in supplier safety data sheets.

GHS Classification = Hazard Statements  Pictogram Signal Word

Skin Irritant (Category ~ H315: Causes skin

o Warning
2) irritation
Eye Irritant (Category H319: Causes serious )
o Warning
2A) eye irritation
Specific Target Organ H335: May cause ]
. : o Warning
Toxicity respiratory irritation
Acute Toxicity, Oral H302: Harmful if ]
Warning
(Category 4) swallowed

Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and physical
properties of (2-Bromo-6-fluorophenyl)hydrazine hydrochloride are not provided in the
publicly available Safety Data Sheets. The information presented is based on standardized
GHS classification guidelines.

Safety and Handling

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.
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Aspect

Recommendation

Ventilation

Use only in a well-ventilated area, preferably a

chemical fume hood.

Personal Protective Equipment

Wear protective gloves, clothing, and eye/face

protection.
Hygiene Wash hands thoroughly after handling.

Store in a cool, dry, well-ventilated place. Keep
Storage container tightly closed.[2] Recommended

storage is under an inert gas.[1]

First Aid Measures

The following are the recommended first aid procedures in case of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Fire Fighting and Accidental Release Measures
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Measure Protocol

Use water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media ] o
chemical, or carbon dioxide.

Ensure adequate ventilation. Avoid dust
Accidental Release formation. Sweep up and shovel into a suitable

container for disposal.

Logical Flow of Safety Information

The following diagram illustrates the logical relationship between the identification of the
chemical and the subsequent safety procedures.

Emergency Procedures

Accidental Release:
Ventilate, contain, and collect

\ 4

o o Hazard Identification -
Identification Safe Handling & PPE

Fire Fighting:

Harmful if swallowed
(2-Bromo-6-fluorophenyl)hydrazine hydrochloride Causes skin irritation Use in well-ventilated area
CAS: 1049729-31-8 Causes serious eye irritation Wear gloves, goggles, lab coat

May cause respiratory irritation

Use dry chemical, CO2, or foam

First Aid:
Inhalation -> Fresh Air

Click to download full resolution via product page

Skin -> Wash with water
Eyes -> Rinse with water
Ingestion -> Seek medical advice

Caption: Logical workflow from chemical identification to safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151079#2-bromo-6-fluorophenyl-hydrazine-
hydrochloride-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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